![molecular formula C14H11N3O3 B592517 Ahd-HN CAS No. 1245618-61-4](/img/structure/B592517.png)
Ahd-HN
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Description
Ahd-HN, also known as this compound, is a useful research compound. Its molecular formula is C14H11N3O3 and its molecular weight is 269.26. The purity is usually 95%.
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Scientific Research Applications
Potential and Limitations of Health Insurance Data for Research : The use of institutional health insurance databases, such as the Agis Health Database (AHD), offers substantial potential for clinical research, especially in etiologic and intervention studies. However, the lack of detailed clinical information is a notable limitation (Smeets, de Wit, & Hoes, 2011).
Research Agenda for Academic Health Departments : The concept of an academic health department (AHD) involves partnerships between academic institutions and public health agencies, providing value in student engagement, research, workforce development, and service. Articulating a research agenda for AHDs can stimulate the fields of research and practice to develop further evidence base for these partnerships (Erwin et al., 2017).
Maturation Process of Academic Health Departments : The AHD concept has evolved to include multiple levels of governmental health agencies and academic institutions. The value of AHDs is evident in educational experiences, workforce development, agency and academic accreditation, practice-based research, and potential influence on health reform (Erwin & Keck, 2014).
Characteristics of Academic Health Departments : A study on the characteristics of AHDs highlighted the importance of improving competencies of students and faculty, and the need for further research on the impact of AHDs on practice, academia, and community health (Erwin et al., 2016).
AHD Education in Post-Graduate Medical Training : The academic half-day (AHD) in post-graduate medical education varies in composition and content. Research indicates a need for a consensus definition and further high-quality research on AHD in medical education (Choe et al., 2021).
Phenotypic Features of Arteriohepatic Dysplasia (AHD) : A study reviewed phenotypic features in cases of arteriohepatic dysplasia (AHD), suggesting an autosomal dominant mode of inheritance with reduced penetrance and variable expressivity (Mueller et al., 1984).
Properties
IUPAC Name |
1-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]imidazolidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O3/c18-12-6-5-9-3-1-2-4-10(9)11(12)7-15-17-8-13(19)16-14(17)20/h1-7,18H,8H2,(H,16,19,20)/b15-7+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFVWSRGRXKSWNO-VIZOYTHASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(=O)N1N=CC2=C(C=CC3=CC=CC=C32)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)NC(=O)N1/N=C/C2=C(C=CC3=CC=CC=C32)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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